1-(1,1-Difluoro-6-azaspiro[2.5]octan-6-yl)-3-(4-(trifluoromethyl)phenyl)propan-1-one

• IUPAC Name: 1-(2,2-difluoro-6-azaspiro[2.5]octan-6-yl)-3-[4-(trifluoromethyl)phenyl]propan-1-one
• InChI: InChI=1S/C17H18F5NO/c18-16(19)11-15(16)7-9-23(10-8-15)14(24)6-3-12-1-4-13(5-2-12)17(20,21)22/h1-2,4-5H,3,6-11H2
• InChI Key: YQBRWKLIIBRCAG-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC12CC2(F)F)C(=O)CCC3=CC=C(C=C3)C(F)(F)F
• Molecular Formula: C17H18F5NO
• Molecular Weight: 347.32 g/mol

Description

“1,1-Difluoro-6-azaspiro[2.5]octane hydrochloride” is a solid compound. It is sold by Sigma-Aldrich.

Molecular Structure Analysis

The SMILES string of this compound is FC1 (CC12CCNCC2)F.Cl. This gives us some insight into the molecular structure of the compound.

Physical And Chemical Properties Analysis

This compound is a solid. Its molecular weight is 183.63, and its molecular formula is C7H12ClF2N.

Scientific Research Applications

Organic Synthesis and Chemical Properties

• Trifluoromethylation and Cyclization : A study by Han et al. (2014) demonstrated the copper-mediated intramolecular trifluoromethylation of N-phenylcinnamamides coupled with cyclization and dearomatization to construct various trifluoromethylated 1-azaspiro[4.5]decanes. This process is noted for its moderate to high yields and excellent regioselectivity and diastereoselectivity, showcasing the compound's potential in creating complex fluorinated structures (Han et al., 2014).

• Dipeptide Synthesis : Research by Suter et al. (2000) involved the synthesis of methyl N-(1-aza-6-oxaspiro[2.5]oct-1-en-2-yl)-L-prolinate, which was used in peptide synthesis as a novel class of dipeptide synthons. This demonstrates the compound's relevance in the synthesis of complex biological molecules (Suter et al., 2000).

Pharmacological Potential

• Anticonvulsant Activity : Obniska et al. (2006) synthesized a series of N-[(4-arylpiperazin-1-yl)-alkyl]-2-azaspiro[4.5]decane-1,3-dione derivatives and evaluated their anticonvulsant and neurotoxic properties. This study highlights the potential of spirotetrahydroβcarbolines and related compounds in developing new anticonvulsant medications (Obniska et al., 2006).

Material Science

• Fluorine-containing Polyimides : Jiang et al. (2014) developed semi-interpenetrating polymer networks based on fluorine-containing polyimide and perfluorosulfonic acid polymer via click chemistry. These materials exhibit improved mechanical properties, excellent thermal and dimensional stabilities, and suitable proton conductivity, showcasing applications in fuel cell technology (Jiang et al., 2014).

Safety and Hazards

This compound is classified as a non-combustible solid. The flash point is not applicable.